Cas no 2172437-92-0 (1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylazetidine-3-carboxylic acid)

• Product Name: 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylazetidine-3-carboxylic acid
• CAS No: 2172437-92-0
• MF: C₂₃H₂₄N₂O₅
• MW: 408.447066307068
• CID: 6389774
• PubChem ID: 165960543
• Update Time: 2025-10-29

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylazetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylazetidine-3-carboxylic acid
• 2172437-92-0
• EN300-1485986
• 1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanoyl]azetidine-3-carboxylic acid

• Inchi： 1S/C23H24N2O5/c1-14(21(26)25-11-15(12-25)22(27)28)10-24-23(29)30-13-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-9,14-15,20H,10-13H2,1H3,(H,24,29)(H,27,28)
• InChI Key： GHGFVYWXDFHWND-UHFFFAOYSA-N
• SMILES： O=C(C(C)CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CC(C(=O)O)C1

Computed Properties

• Exact Mass: 408.16852187g/mol
• Monoisotopic Mass: 408.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 640
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylazetidine-3-carboxylic acid

Introduction to 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylazetidine-3-carboxylic acid (CAS No. 2172437-92-0)

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylazetidine-3-carboxylic acid, identified by its CAS number 2172437-92-0, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules known for their structural complexity and potential biological activity, making it a subject of extensive research in drug discovery and development. The presence of a fluoren-9-ylmethoxycarbonyl moiety and an azetidine ring system suggests unique chemical properties that may contribute to its pharmacological relevance.

The fluoren scaffold is particularly noteworthy due to its structural rigidity and electronic characteristics, which can influence the compound's interactions with biological targets. In recent years, derivatives of fluorene have been explored for their role in developing novel therapeutic agents, including those targeting cancer, inflammation, and neurodegenerative diseases. The methoxycarbonyl group in the molecule serves as a protecting group or a key pharmacophore, depending on the context of its application. This functionalization enhances the compound's stability and reactivity, making it a valuable intermediate in synthetic chemistry.

The azetidine ring is another critical feature of this compound, contributing to its three-dimensional structure and potentially influencing its binding affinity to biological receptors. Azetidine derivatives have been studied for their antimicrobial, anti-inflammatory, and analgesic properties. The combination of these structural elements—fluoren-9-ylmethoxycarbonyl, azetidine, and the 2-methylpropanoyl side chain—creates a molecule with multiple potential sites for interaction with biological systems.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such complex molecules with greater accuracy. Studies have indicated that the presence of the fluoren moiety may enhance the compound's ability to penetrate cell membranes, while the azetidine ring could modulate receptor binding. These insights are crucial for designing molecules with improved pharmacokinetic profiles.

In the realm of drug development, the synthesis of 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylazetidine-3-carboxylic acid has been optimized using modern synthetic techniques. The use of advanced catalytic methods and chiral auxiliaries ensures high yields and enantiopurity, which are essential for pharmaceutical applications. The compound's structural features also make it a candidate for exploring novel synthetic pathways, potentially leading to more efficient production methods.

One of the most exciting aspects of this compound is its potential application in targeted therapy. The unique combination of structural motifs suggests that it may interact with specific enzymes or receptors involved in disease pathways. For instance, modifications to the fluoren moiety could enhance binding affinity to certain protein targets, while changes to the azetidine ring might improve solubility or metabolic stability. Such fine-tuning is essential for developing drugs that are both effective and well-tolerated by patients.

Current research is also exploring the role of this compound in combination therapies. By pairing it with other bioactive molecules, researchers aim to create synergistic effects that could overcome resistance mechanisms or enhance therapeutic outcomes. The versatility of 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylazetidine-3-carboxylic acid makes it an attractive candidate for such studies.

The chemical synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high purity and yield. Key steps include protecting group installations, functional group transformations, and ring-closing reactions. Advances in green chemistry principles have also been applied to minimize waste and improve sustainability in its production.

From a regulatory perspective, ensuring compliance with Good Manufacturing Practices (GMP) is crucial for pharmaceutical-grade compounds like this one. Quality control measures must be stringent to guarantee consistency and safety across batches. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry play a vital role in verifying the compound's identity and purity.

The future prospects for 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylazetidine-3-carboxylic acid are promising, with ongoing studies focusing on its mechanism of action and potential therapeutic applications. Collaborative efforts between academic researchers and industry scientists will be essential in translating laboratory findings into clinical reality.

In conclusion,1-3-(({(9H-fluoren)-9-ylmethoxycarbonyl}amino)-2-methylpropanoylazetidine)-3-carboxylic acid (CAS No 2172437 92 0) represents a significant advancement in pharmaceutical chemistry due to its complex structure and potential biological activity It remains an exciting area for further research as scientists continue to uncover new ways this compound can contribute to medicine